(2Z)-8-methoxy-N-phenyl-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide

• IUPAC Name: (2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-phenylchromene-3-carboxamide
• InChI: InChI=1S/C23H19N3O5S/c1-30-20-14-8-9-16-15-19(22(27)24-17-10-4-2-5-11-17)23(31-21(16)20)25-26-32(28,29)18-12-6-3-7-13-18/h2-15,26H,1H3,(H,24,27)/b25-23-
• InChI Key: ZOHNCGAKOUFOGQ-BZZOAKBMSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NNS(=O)(=O)C3=CC=CC=C3)C(=C2)C(=O)NC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC2=C1O/C(=N\NS(=O)(=O)C3=CC=CC=C3)/C(=C2)C(=O)NC4=CC=CC=C4
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol
• CAS No.: 902298-37-7

Description

This compound is a derivative of chromene, which is a heterocyclic compound consisting of a benzene ring fused to a pyran ring. It has a hydrazone functional group attached to the chromene ring, which is known to contribute to the bioactivity of many compounds. It also contains a phenylsulfonyl group, which can enhance the lipophilicity and bioavailability of the compound.

Synthesis Analysis

While the exact synthesis of this compound is not known, it might involve the condensation of an appropriate chromene carboxylic acid derivative with a phenylsulfonyl hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would likely show conjugation between the chromene ring, the hydrazone group, and the phenylsulfonyl group. This conjugation could potentially enhance the stability and bioactivity of the compound.

Chemical Reactions Analysis

The hydrazone group in this compound could potentially undergo tautomerization, which is a type of isomerization that results in the reorganization of the bonding electrons. The phenylsulfonyl group might undergo various reactions typical of sulfonyl compounds, such as substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the methoxy, hydrazone, and phenylsulfonyl groups could enhance the lipophilicity of the compound, which might affect its solubility and permeability.

Future Directions

Future research on this compound could involve investigating its potential biological activities, studying its physical and chemical properties, and optimizing its synthesis. It might also be interesting to explore the effects of modifying the hydrazone and phenylsulfonyl groups on the bioactivity of the compound.